Cas no 2306245-16-7 (tert-Butyl (R)-8-hydroxy-5-oxa-2-azaspiro[3.5]nonane-2-carboxylate)

• Product Name: tert-Butyl (R)-8-hydroxy-5-oxa-2-azaspiro[3.5]nonane-2-carboxylate
• CAS No: 2306245-16-7
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• CID: 5107429
• Update Time: 2026-03-03

tert-Butyl (R)-8-hydroxy-5-oxa-2-azaspiro[3.5]nonane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (R)-8-hydroxy-5-oxa-2-azaspiro[3.5]nonane-2-carboxylate

• Inchi： 1S/C12H21NO4/c1-11(2,3)17-10(15)13-7-12(8-13)6-9(14)4-5-16-12/h9,14H,4-8H2,1-3H3/t9-/m1/s1
• InChI Key： MARFMSGANKPOFT-SECBINFHSA-N
• SMILES： O1CC[C@H](CC21CN(C(=O)OC(C)(C)C)C2)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 304
• XLogP3: 0.5
• Topological Polar Surface Area: 59

Additional information on tert-Butyl (R)-8-hydroxy-5-oxa-2-azaspiro[3.5]nonane-2-carboxylate

tert-Butyl (R)-8-hydroxy-5-oxa-2-azaspiro[3.5]nonane-2-carboxylate: A Comprehensive Overview

The compound tert-butyl (R)-8-hydroxy-5-oxa-2-azaspiro[3.5]nonane-2-carboxylate, identified by the CAS number 2306245-16-7, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom. The spiro structure in this molecule is further modified by the presence of an oxygen atom in one ring and a nitrogen atom in the other, making it a unique example of a spiro[3.5]nonane system.

The structural complexity of this compound arises from its spiro arrangement, which consists of a three-membered ring fused to a five-membered ring. The nitrogen atom in the five-membered ring introduces an additional layer of complexity, as it can participate in hydrogen bonding and other intermolecular interactions. The hydroxyl group at position 8 adds to the compound's functionality, potentially enabling it to act as a ligand or participate in enzymatic reactions.

Recent studies have highlighted the potential of this compound in drug design, particularly in the development of small-molecule inhibitors. Its unique spiro structure allows for precise targeting of specific protein pockets, making it an attractive candidate for enzyme inhibition. For instance, researchers have explored its ability to inhibit kinases, which are critical targets in cancer therapy.

The synthesis of tert-butyl (R)-8-hydroxy-5-oxa-2-azaspiro[3.5]nonane-2-carboxylate involves a multi-step process that typically begins with the preparation of the spiro intermediate. This is followed by functionalization to introduce the hydroxyl and tert-butyl groups. The stereochemistry at position 8 is crucial, as the (R)-configuration determines the compound's biological activity and selectivity.

In terms of applications, this compound has shown promise in both academic research and industrial settings. Its use as a building block for more complex molecules has been documented in several recent publications. Additionally, its stability under physiological conditions makes it suitable for use in drug delivery systems.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound with various biological targets. Molecular docking studies have revealed that its spiro structure allows for favorable interactions with protein surfaces, enhancing its potential as a therapeutic agent.

In conclusion, tert-butyl (R)-8-hydroxy-5-oxa-2-azaspiro[3.5]nonane-2-carboxylate is a versatile compound with significant potential in drug discovery and chemical synthesis. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop novel therapeutic agents.